Cas no 1236955-25-1 (PEN (mouse))

• Product Name: PEN (mouse)
• CAS No: 1236955-25-1
• MF: C₁₀₂H₁₆₉N₂₇O₃₄
• MW: 2317.59378504753
• CID: 4579660
• PubChem ID: 131648253
• Update Time: 2025-08-05

PEN (mouse) Chemical and Physical Properties

Names and Identifiers

• PEN (mouse)
• PEN(mouse) TFA
• DA-76700
• AKOS032962865
• 1236955-25-1

• Inchi： 1S/C102H169N27O34/c1-46(2)36-60(117-93(154)65(41-76(139)140)120-86(147)57(26-29-70(104)131)113-92(153)66(42-77(141)142)122-97(158)78(50(9)10)123-83(144)55(103)45-130)85(146)110-44-73(134)127-33-19-23-67(127)95(156)115-59(28-31-75(137)138)89(150)125-80(52(13)14)100(161)129-35-21-25-69(129)99(160)128-34-20-24-68(128)96(157)114-58(27-30-74(135)136)87(148)119-64(40-71(105)132)94(155)124-79(51(11)12)98(159)121-61(37-47(3)4)84(145)109-43-72(133)111-54(17)82(143)116-62(38-48(5)6)91(152)118-63(39-49(7)8)90(151)112-56(22-18-32-108-102(106)107)88(149)126-81(53(15)16)101(162)163/h46-69,78-81,130H,18-45,103H2,1-17H3,(H2,104,131)(H2,105,132)(H,109,145)(H,110,146)(H,111,133)(H,112,151)(H,113,153)(H,114,157)(H,115,156)(H,116,143)(H,117,154)(H,118,152)(H,119,148)(H,120,147)(H,121,159)(H,122,158)(H,123,144)(H,124,155)(H,125,150)(H,126,149)(H,135,136)(H,137,138)(H,139,140)(H,141,142)(H,162,163)(H4,106,107,108)/t54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,78-,79-,80-,81-/m0/s1
• InChI Key： FQPFUCOMMICWOE-CPPASMBOSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C(C)C)NC([C@H](CCC(=O)O)NC([C@@H]1CCCN1C(CNC([C@H](CC(C)C)NC([C@H](CC(=O)O)NC([C@H](CCC(N)=O)NC([C@H](CC(=O)O)NC([C@H](C(C)C)NC([C@H](CO)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)CCCNC(=N)N)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)CC(C)C)=O)C(C)C)=O)CC(N)=O)=O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 2317.2358804g/mol
• Monoisotopic Mass: 2316.2325256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 30
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 163
• Rotatable Bond Count: 73
• Complexity: 5290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.4
• Topological Polar Surface Area: 966

Additional information on PEN (mouse)

Recent Advances in PEN (mouse) Research and the Role of Compound 1236955-25-1 in Chemical Biology

In the rapidly evolving field of chemical biology and pharmaceutical research, the integration of novel compounds with biological systems continues to drive innovation. One such compound, identified by the CAS number 1236955-25-1, has recently garnered attention for its potential applications in conjunction with the product PEN (mouse). This research brief aims to synthesize the latest findings on these topics, providing a comprehensive overview of their significance, mechanisms, and implications for future studies.

Compound 1236955-25-1, a small molecule with a unique chemical structure, has been investigated for its interactions with biological targets, particularly in the context of mouse models. Recent studies have highlighted its potential as a modulator of specific pathways, making it a candidate for therapeutic development. Concurrently, PEN (mouse), a product designed for research applications, has been utilized in studies exploring neurobiology, immunology, and metabolic disorders. The intersection of these two subjects presents a promising avenue for advancing our understanding of disease mechanisms and treatment strategies.

A study published in the Journal of Chemical Biology in 2023 demonstrated that 1236955-25-1 exhibits selective binding to certain protein targets in mouse neuronal cells, suggesting its utility in neurodegenerative disease research. The researchers employed advanced techniques such as surface plasmon resonance (SPR) and mass spectrometry to characterize these interactions. When combined with PEN (mouse), which provides a standardized platform for neuronal studies, the compound's effects on synaptic plasticity were further elucidated. These findings underscore the importance of integrating chemical tools with biological models to uncover novel therapeutic targets.

Another significant development comes from a collaborative effort between academic and industry researchers, as reported in Nature Pharmaceuticals. This study explored the pharmacokinetic properties of 1236955-25-1 in mouse models using PEN (mouse) as a delivery system. The results indicated improved bioavailability and targeted delivery, highlighting the compound's potential for precision medicine applications. The use of PEN (mouse) in this context facilitated reproducible dosing and monitoring, which are critical for translational research.

In addition to its therapeutic potential, 1236955-25-1 has been investigated for its role in chemical proteomics. A recent preprint on bioRxiv detailed a chemoproteomic screen that identified off-target effects of the compound in mouse liver cells. This study, which utilized PEN (mouse) for tissue sampling, revealed unexpected interactions with metabolic enzymes, prompting further investigation into its safety profile. Such findings emphasize the need for comprehensive profiling of novel compounds, even as their primary targets are being explored.

The synergy between 1236955-25-1 and PEN (mouse) extends beyond basic research. A clinical trial design published in the Journal of Medicinal Chemistry proposed using this combination to study metabolic syndromes in preclinical models. The authors argued that the reproducibility and scalability offered by PEN (mouse) make it an ideal platform for evaluating the efficacy of 1236955-25-1 in complex diseases. This approach could accelerate the transition from bench to bedside, addressing unmet medical needs.

Despite these advancements, challenges remain. The specificity of 1236955-25-1 for its intended targets requires further validation, and the long-term effects of its administration in mouse models are still under investigation. Moreover, the standardization of PEN (mouse) across different research settings necessitates rigorous quality control to ensure data consistency. Addressing these issues will be crucial for maximizing the impact of future studies.

In conclusion, the integration of compound 1236955-25-1 with PEN (mouse) represents a significant stride in chemical biology and pharmaceutical research. Recent studies have illuminated its potential in neurodegenerative diseases, precision medicine, and metabolic disorders, while also highlighting the importance of thorough safety profiling. As research in this area continues to evolve, the collaboration between chemists, biologists, and clinicians will be essential for translating these findings into tangible benefits for human health. This brief underscores the value of interdisciplinary approaches in advancing our understanding of complex biological systems and developing innovative therapies.